Cas no 2229271-62-7 (2-(2-amino-3,3-difluoro-2-methylpropyl)-6-fluorophenol)

• Product Name: 2-(2-amino-3,3-difluoro-2-methylpropyl)-6-fluorophenol
• CAS No: 2229271-62-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6241766
• PubChem ID: 165780220
• Update Time: 2025-10-29

2-(2-amino-3,3-difluoro-2-methylpropyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3-difluoro-2-methylpropyl)-6-fluorophenol
• 2229271-62-7
• EN300-1948841

• Inchi： 1S/C10H12F3NO/c1-10(14,9(12)13)5-6-3-2-4-7(11)8(6)15/h2-4,9,15H,5,14H2,1H3
• InChI Key： XWENCDPSEAWUJQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC=C(C=1O)F)N)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3-difluoro-2-methylpropyl)-6-fluorophenol

Compound CAS No 2229271-62-7: A Comprehensive Overview

The compound with CAS No 2229271-62-7, commonly referred to as 2-(2-amino-3,3-difluoro-2-methylpropyl)-6-fluorophenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique chemical structure, which includes a phenol group substituted with a fluorine atom at the 6-position and a complex aminoalkyl side chain at the 2-position.

Recent studies have highlighted the potential of cas no 22971 in various applications, particularly in drug development. The molecule's structure suggests that it may exhibit interesting pharmacokinetic properties, making it a promising candidate for targeting specific biological pathways. Researchers have explored its ability to interact with key enzymes and receptors, which could pave the way for novel therapeutic interventions.

The synthesis of cas no 6-fluorophenol derivative involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current green chemistry principles.

In terms of physical properties, cas no 3,3-difluoro derivative exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The application of cas no phenolic compound extends beyond pharmacology into materials science, where it has been explored as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it an attractive option for developing high-performance materials with tailored properties.

In conclusion, cas no 6-fluorophenol derivative represents a significant advancement in chemical synthesis and offers vast potential across multiple disciplines. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.